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Compound of Interest

Compound Name: Disperse blue ANT

Cat. No.: B12379933

Application Note and Protocol for the HPLC
Analysis of Disperse Blue ANT

This document provides a detailed application note and protocol for the analysis of the disperse
dye, Disperse Blue ANT, using High-Performance Liquid Chromatography (HPLC). This
method is intended for researchers, scientists, and professionals in drug development and
quality control who are working with this dye.

Introduction

Disperse Blue ANT is a synthetic azo dye characterized by the presence of bromo and nitro
functional groups. Its chemical identity is methyl 2-[5-acetamido-4-[(2-bromo-4,6-
dinitrophenyl)diazenyl]-2-methoxy-N-(2-methoxy-2-oxoethyl)anilino]acetate, with the CAS
number 88938-51-6 and a molecular formula of C21H21BrNeO10[1][2]. Due to its use in textiles
and other materials, a reliable analytical method for its identification and quantification is
essential for quality control and safety assessment. This application note details an HPLC
method adapted from established procedures for similar disperse dyes.

Experimental Protocols

This section outlines the detailed methodology for the HPLC analysis of Disperse Blue ANT.
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1. Sample Preparation

» Standard Solution:
o Accurately weigh 10 mg of Disperse Blue ANT reference standard.
o Dissolve in 10 mL of methanol to obtain a stock solution of 1 mg/mL.

o From the stock solution, prepare a series of working standards by dilution with the mobile
phase to concentrations of 1, 5, 10, 25, and 50 pg/mL.

o Sample from Textile Matrix:

o

Cut a representative sample of the dyed textile into small pieces (approximately 2x2 mm).

[¢]

Accurately weigh approximately 100 mg of the textile sample into a glass vial.

Add 5 mL of methanol and sonicate for 30 minutes in a water bath at 60°C to extract the

[¢]

dye.

[¢]

Allow the solution to cool to room temperature.
o Filter the extract through a 0.45 pm syringe filter into an HPLC vial.
2. HPLC Instrumentation and Conditions

The analysis is performed on a standard HPLC system equipped with a UV-Vis or Photodiode
Array (PDA) detector.

Data Presentation

The following tables summarize the key parameters and expected quantitative data for the
HPLC analysis of Disperse Blue ANT.

Table 1: HPLC Chromatographic Conditions
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Parameter Value
C18 reverse-phase, 4.6 x 150 mm, 5 um patrticle
Column _
size
) Acetonitrile : 10 mM Ammonium Acetate (pH
Mobile Phase
6.8) (60:40, v/v)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temperature 30°C

Detection Wavelength

590 nm (or Amax of Disperse Blue ANT)

Table 2: Expected Quantitative Data

Parameter

Expected Value

Retention Time (tR)

Approximately 9.3 min[3]

Linearity (R?) > 0.995
Limit of Detection (LOD) ~0.1 pg/mL
Limit of Quantification (LOQ) ~0.3 pg/mL

Experimental Workflow and Logical Relationships

The diagrams below illustrate the experimental workflow for the HPLC analysis of Disperse

Blue ANT and the logical relationships of the key analytical stages.
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Figure 1: Experimental workflow for the HPLC analysis of Disperse Blue ANT.
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Figure 2: Logical relationship of the HPLC analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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